Cas no 29372-29-0 (4-Picoline-d7)

4-Picoline-d7 Properties

Names and Identifiers

• Pyridine-2,3,5,6-d4,4-(methyl-d3)- (9CI)
• 4-Methylpyridine-d7
• 4-Picoline-a,a,a,2,3,5,6-d7 (8CI)
• 4-Picoline-d7(7CI)
• Perdeuterated4-picoline
• Perdeuterio-4-picoline
• 4-PICOLINE-D7
• 29372-29-0
• 2,3,5,6-tetradeuterio-4-(trideuteriomethyl)pyridine
• D98731
• gamma-picoline-d7
• 4-Methylpyridine-d7; p-Picoline-d7; p-Methylpyridine-d7; para-Picoline-d7; para-Methylpyridine-d7
• 4-Picoline (D7, 98%)
• +Expand

• MDL： MFCD00143369
• InChIKey： FKNQCJSGGFJEIZ-AAYPNNLASA-N
• Inchi： InChI=1S/C6H7N/c1-6-2-4-7-5-3-6/h2-5H,1H3/i1D3,2D,3D,4D,5D
• SMILES： [2H]C1=NC([2H])=C([2H])C(C([2H])([2H])[2H])=C1[2H]

Computed Properties

• Exact Mass: 100.102
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 100.102
• Heavy Atom Count: 7
• Complexity: 46.1
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Boiling Point: 144.2±9.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 56.7±0.0 °C
• Color/Form: No data avaiable
• Density: 0.9±0.1 g/cm3